(3R*,4R*)-4-amino-1-({2-[cyclohexyl(methyl)amino]pyridin-3-yl}carbonyl)piperidin-3-ol

• IUPAC Name: [(3R,4R)-4-amino-3-hydroxypiperidin-1-yl]-[2-[cyclohexyl(methyl)amino]pyridin-3-yl]methanone
• InChI: InChI=1S/C18H28N4O2/c1-21(13-6-3-2-4-7-13)17-14(8-5-10-20-17)18(24)22-11-9-15(19)16(23)12-22/h5,8,10,13,15-16,23H,2-4,6-7,9,11-12,19H2,1H3/t15-,16-/m1/s1
• InChI Key: SJQHFMMGHLBAGH-HZPDHXFCSA-N
• Canonical SMILES: CN(C1CCCCC1)C2=C(C=CC=N2)C(=O)N3CCC(C(C3)O)N
• Isomeric SMILES: CN(C1CCCCC1)C2=C(C=CC=N2)C(=O)N3CC[C@H]([C@@H](C3)O)N
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol

Description

(3R*,4R*)-4-amino-1-({2-[cyclohexyl(methyl)amino]pyridin-3-yl}carbonyl)piperidin-3-ol is a useful research compound. Its molecular formula is C18H28N4O2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 332.22122615 g/mol and the complexity rating of the compound is 427. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Piperidine Derivatives in Scientific Research

Piperidine derivatives are significant in medicinal chemistry due to their presence in a wide range of biologically active compounds. For instance, piperidine rings are a common motif in pharmaceuticals that target central nervous system disorders, including anticonvulsants and antidepressants. They are also found in molecules with antimycobacterial properties. A notable example includes the synthesis and biological evaluation of spiro-piperidin-4-ones, which demonstrated in vitro and in vivo activity against Mycobacterium tuberculosis, highlighting their potential as antimycobacterial agents (Kumar et al., 2008). Additionally, piperidine structures have been explored for their hydrogen bonding capabilities, contributing to the understanding of their interactions in complex biological systems (Kubicki et al., 2000).

Mechanism of Action

If the compound is a drug or an active substance, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

The safety and hazards of a compound are determined by studying its toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, or synthesis of related compounds.